Cas no 83199-32-0 (Dttp alphas)

Dttp alphas structure
Product name:Dttp alphas
Dttp alphas Chemical and Physical Properties
Names and Identifiers
-
- 18883-94-8
- SCHEMBL2056849
- Thymidine, 5'-P''-ester with thiotriphosphoric acid ((HO)2P(O)OP(O)(OH)OP(S)(OH)2), (S)-
- Thymidine, 5'-->P''-ester with thiotriphosphoric acid ((HO)2P(O)OP(O)(OH)OP(O)(OH)(SH))
- 83199-32-0
- CAS 18883-94-8
- [hydroxy-[[(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methoxy]phosphinothioyl] phosphono hydrogen phosphate
- [hydroxy-[[(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy]phosphinothioyl] phosphono hydrogen phosphate
- TTPalphaS
- Thymidine 5'-O-(1-thiotriphosphate)
- IMD4Y6027Y
- thymidine 5/'-O-(1-thiotriphosphate)
- THIOTRIPHOSPHORIC ACID ((HO)2P(O)O(O)(O)P(OH)OP(S)(OH)2), 5'-MONOESTER WITH THYMIDINE
- UNII-IMD4Y6027Y
- Dttp (alpha S)
- Thymidine, 5'-P''-ester with thiotriphosphoric acid ((HO)2P(O)OP(O)(OH)OP(S)(OH)2)
- EX-A7812Y
- [[(2~{R},3~{S},5~{R})-5-[5-methyl-2,4-bis(oxidanylidene)pyrimidin-1-yl]-3-oxidanyl-oxolan-2-yl]methoxy-sulfanyl-phosphoryl] phosphono hydrogen phosphate
- Sp-TTP-.alpha.-S
- YQS
- Thymidine-5'-O-(1-Thiotriphosphate)
- Dttp alphas
- THYMIDINE, 5'->P''-ESTER WITH THIOTRIPHOSPHORIC ACID ((HO)2P(O)OP(O)(OH)OP(O)(OH)(SH))
- (Sp-)Thymidine- 5'- O- (.alpha.-thiotriphosphate)
-
- Inchi: InChI=1S/C10H17N2O13P3S/c1-5-3-12(10(15)11-9(5)14)8-2-6(13)7(23-8)4-22-28(21,29)25-27(19,20)24-26(16,17)18/h3,6-8,13H,2,4H2,1H3,(H,19,20)(H,21,29)(H,11,14,15)(H2,16,17,18)/t6-,7+,8+,28?/m0/s1
- InChI Key: PXHHTOSRELKWOE-MXWQNOQOSA-N
Computed Properties
- Exact Mass: 497.96642077Da
- Monoisotopic Mass: 497.96642077Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 29
- Rotatable Bond Count: 8
- Complexity: 858
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 254Ų
- XLogP3: -3.3
Dttp alphas Related Literature
-
Xiaoyu Qiu,Gengtao Fu,Yue Zhao,Yawen Tang,Yu Chen,Tianhong Lu J. Mater. Chem. A, 2013,1, 14874-14878
-
Chang Guo,Bin Sun,Yuning Li Polym. Chem., 2014,5, 5247-5254
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Andrew L. Johnson,Matthew G. Davidson,Yolanda Pérez,Matthew D. Jones,Nicolas Merle,Paul R. Raithby,Stephen P. Richards Dalton Trans., 2009, 5551-5558
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Juan Herranz,Nicholas Larouche,Thomas M. Arruda,Michel Lefèvre,Frédéric Jaouen,Peter Bogdanoff,Sebastian Fiechter,Irmgard Abs-Wurmbach,Sanjeev Mukerjee,Jean-Pol Dodelet Phys. Chem. Chem. Phys., 2012,14, 11673-11688
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5. Water
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